1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine

• IUPAC Name: 1-cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H26N2O2S/c1-15-6-5-9-17(14-15)22(20,21)19-12-10-18(11-13-19)16-7-3-2-4-8-16/h5-6,9,14,16H,2-4,7-8,10-13H2,1H3
• InChI Key: QMBASQOGKHXBSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)N2CCN(CC2)C3CCCCC3
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol

Description

1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine, also known as CSP, is a chemical compound that belongs to the class of piperazine derivatives. CSP has been widely studied for its potential applications in the field of medicinal chemistry due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress.
Biochemical and Physiological Effects
1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine has also been shown to reduce the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine has some limitations for lab experiments. It has low solubility in water, which makes it difficult to administer in vivo. 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine also has a short half-life, which limits its effectiveness as a drug.

Future Directions

There are several future directions for the study of 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine. One direction is to investigate its potential as a drug for the treatment of neurological disorders such as epilepsy and neuropathic pain. Another direction is to study its potential as an anti-inflammatory agent for the treatment of various inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine and its effects on neurotransmitter systems in the brain.
Conclusion
In conclusion, 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit various pharmacological activities and has potential as a drug for the treatment of neurological disorders and inflammatory conditions. Further research is needed to fully understand the mechanism of action of 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine and its potential applications in medicine.

Synthesis Methods

The synthesis of 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine involves the reaction of 1-cyclohexylpiperazine with 3-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified by column chromatography to obtain pure 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine.

Scientific Research Applications

1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit various pharmacological activities such as analgesic, anti-inflammatory, and anticonvulsant effects. 1-Cyclohexyl-4-(3-methylphenyl)sulfonylpiperazine has also been studied for its potential use as a drug for the treatment of various neurological disorders such as epilepsy and neuropathic pain.